N-(4-fluorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
Description
N-(4-fluorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This compound is also known as FBA and has been studied extensively for its mechanism of action and physiological effects.
Scientific Research Applications
Anti-inflammatory and Antitumor Activities
Derivatives of related compounds have been synthesized and evaluated for their anti-inflammatory and antitumor activities. For instance, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were found to exhibit significant anti-inflammatory activity in studies, with some showing considerable antitumor activity against various cancer cell lines (Sunder & Maleraju, 2013; Yurttaş et al., 2015).
Antimicrobial Agents
Compounds with benzothiazole motifs have been synthesized and assessed for their antimicrobial activities against a variety of pathogens, including bacteria and fungi. Some compounds demonstrated potent antimicrobial effects, suggesting potential applications in developing new antimicrobial agents (Incerti et al., 2017).
Imaging and Diagnostic Applications
Research into 18F-labeled PET ligands, such as N-benzyl-N-ethyl-2-[7,8-dihydro-7-(2-18F-fluoroethyl)-8-oxo-2-phenyl-9H-purin-9-yl]acetamide (18F-FEAC), has shown promise in brain imaging and visualization of TSPO expression in infarcted rat brains, indicating potential applications in neurological diagnostics (Yui et al., 2010).
Photochemical and Thermochemical Modeling
Studies involving benzothiazolinone acetamide analogs have explored their photochemical and thermochemical properties, assessing their potential use in dye-sensitized solar cells (DSSCs) due to their light harvesting efficiency and free energy of electron injection, which are critical for photovoltaic efficiency (Mary et al., 2020).
properties
IUPAC Name |
N-(4-fluorophenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2O2S/c17-10-5-7-11(8-6-10)18-15(20)9-14-16(21)19-12-3-1-2-4-13(12)22-14/h1-8,14H,9H2,(H,18,20)(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBWZDKAJJAPOJK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=O)C(S2)CC(=O)NC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluorophenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide | |
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